Cas no 1484971-49-4 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester
• CAS No: 1484971-49-4
• MF: C₁₀H₁₃F₃O₃
• MW: 238.203634023666
• CID: 5273668
• Update Time: 2025-06-10

1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester
• Methyl 6-(trifluoromethyl)-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C10H13F3O3/c1-15-8(14)7-9(16-7)4-2-6(3-5-9)10(11,12)13/h6-7H,2-5H2,1H3
• InChI Key： CCVGJKRBJPRGQN-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C(F)(F)F)CC2)C1C(OC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester

Research Brief on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester (CAS: 1484971-49-4)

1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester (CAS: 1484971-49-4) is a novel spirocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique spirocyclic scaffold combined with a trifluoromethyl group, which is known to enhance metabolic stability and binding affinity in drug-like molecules. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules and its applications in drug discovery.

The compound's structural novelty lies in its spirocyclic core, which offers conformational rigidity and three-dimensional diversity—key attributes for targeting complex biological systems. The trifluoromethyl group further augments its physicochemical properties, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester as a precursor for the synthesis of potent gamma-secretase modulators (GSMs). These modulators are of significant interest in Alzheimer's disease research due to their ability to selectively reduce amyloid-beta 42 production. The study reported a 40% improvement in target engagement compared to earlier analogs, highlighting the compound's potential in neurodegenerative disease therapeutics.

Another notable application emerged in the field of agrochemicals, where derivatives of this compound exhibited strong fungicidal activity against Fusarium species. A 2022 patent (WO2022156789) disclosed its use as a key intermediate in the synthesis of next-generation crop protection agents, with field trials showing a 60% reduction in fungal infestation compared to conventional treatments. The trifluoromethyl group was found to enhance membrane permeability, a critical factor in its efficacy.

Ongoing research is investigating the compound's pharmacokinetic profile, with preliminary data suggesting favorable oral bioavailability (F = 78% in rodent models) and moderate plasma protein binding (65-70%). These properties position it as a valuable scaffold for central nervous system (CNS) drug development. However, challenges remain in scaling up its synthesis while maintaining stereochemical purity, as the spirocyclic structure introduces complexities in chiral separation.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-(trifluoromethyl)-, methyl ester represents an exciting frontier in medicinal chemistry, with demonstrated applications ranging from neurodegenerative disease therapeutics to agrochemical development. Its unique structural features and promising biological activity warrant further investigation into structure-activity relationships and synthetic optimization. Future studies should focus on expanding its utility across additional target classes and addressing scale-up challenges for industrial applications.